Cas no 82537-43-7 (2-4-(ethoxycarbonyl)-5-methylfuran-2-ylacetic acid)

• Product Name: 2-4-(ethoxycarbonyl)-5-methylfuran-2-ylacetic acid
• CAS No: 82537-43-7
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 4203638
• PubChem ID: 12789057
• Update Time: 2025-11-03

2-4-(ethoxycarbonyl)-5-methylfuran-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, 4-(ethoxycarbonyl)-5-methyl-
• 2-4-(ethoxycarbonyl)-5-methylfuran-2-ylacetic acid
• (4-ethoxycarbonyl-5-methylfur-2-yl)acetic acid
• 82537-43-7
• 2-[4-(ethoxycarbonyl)-5-methylfuran-2-yl]acetic acid
• EN300-1587725
• HDA53743

• Inchi： 1S/C10H12O5/c1-3-14-10(13)8-4-7(5-9(11)12)15-6(8)2/h4H,3,5H2,1-2H3,(H,11,12)
• InChI Key： DODSJCGDYKTOPA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCC)=O)C=C1CC(O)=O

Computed Properties

• Exact Mass: 212.06847348Da
• Monoisotopic Mass: 212.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 2-4-(ethoxycarbonyl)-5-methylfuran-2-ylacetic acid

Comprehensive Overview of 2-4-(ethoxycarbonyl)-5-methylfuran-2-ylacetic acid (CAS No. 82537-43-7)

2-4-(ethoxycarbonyl)-5-methylfuran-2-ylacetic acid (CAS No. 82537-43-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its furan ring and ester functional group, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a methylfuran core with an acetic acid side chain, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for furan-based derivatives like 2-4-(ethoxycarbonyl)-5-methylfuran-2-ylacetic acid has surged due to their potential in developing anti-inflammatory and antimicrobial agents. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in designing new pharmaceutical formulations. The compound’s CAS No. 82537-43-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in organic chemistry circles is the green synthesis of such intermediates. 2-4-(ethoxycarbonyl)-5-methylfuran-2-ylacetic acid aligns with this trend, as its production can be optimized using catalytic methods to reduce environmental impact. This resonates with the growing emphasis on sustainable chemistry and eco-friendly processes, which are highly searched keywords in scientific literature and AI-driven platforms.

The compound’s ethoxycarbonyl group enhances its solubility and reactivity, making it suitable for cross-coupling reactions—a hot topic in synthetic chemistry. Users often query about its spectroscopic properties (e.g., NMR, IR) and chromatographic behavior, which are critical for quality control in industrial applications. Additionally, its potential in flavor and fragrance industries is under exploration, as furan derivatives contribute to aromatic profiles.

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In summary, 2-4-(ethoxycarbonyl)-5-methylfuran-2-ylacetic acid (CAS No. 82537-43-7) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, coupled with its alignment with sustainability trends, ensure its continued prominence in research and development.